4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}-N-propylbenzenesulfonamide
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Description
4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}-N-propylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H14ClF3N2O3S and its molecular weight is 394.79. The purity is usually 95%.
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Scientific Research Applications
Carbonic Anhydrase Inhibition
A novel class of primary sulfonamides, including those with structures similar to the chemical , has shown strong inhibition of human carbonic anhydrases, which are therapeutically relevant. These compounds, through a ring-forming cascade, facilitate the construction of [1,4]oxazepine-based primary sulfonamides, demonstrating the dual role of the sulfonamide group in enzyme inhibition and molecular structure formation (A. Sapegin et al., 2018).
Synthesis of Key Intermediates
The compound serves as a precursor or key intermediate in synthesizing other chemically significant compounds. For instance, its related structures have been utilized in the synthesis of trifloxysulfuron, a highly efficient herbicide, highlighting its importance in agricultural chemical development (Zuo Hang-dong, 2010).
Pharmaceutical Applications
Methylbenzenesulfonamide derivatives, related to the compound of interest, have been studied for their potential as CCR5 antagonists in preventing human HIV-1 infection. This showcases the compound's relevance in developing new therapeutic agents (Cheng De-ju, 2015).
Oxidation Processes
The compound and its derivatives are involved in oxidation processes, such as the photooxidation of related sulfonamides to nitroso- and nitro-products, which is critical for understanding environmental degradation mechanisms and developing industrial oxidation processes (G. Miller & D. Crosby, 1983).
Inhibitory Activity Studies
N-(trifluoromethyl-2-pyridinyl)alkane- and arenesulfonamides have been synthesized and shown to exhibit inhibitory activities against secretory phospholipase A₂, indicating potential applications in treating conditions associated with phospholipase A₂ activity (H. Nakayama et al., 2011).
Properties
IUPAC Name |
4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy-N-propylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClF3N2O3S/c1-2-7-21-25(22,23)12-5-3-11(4-6-12)24-14-13(16)8-10(9-20-14)15(17,18)19/h3-6,8-9,21H,2,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBWUKNMMRAAIDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNS(=O)(=O)C1=CC=C(C=C1)OC2=C(C=C(C=N2)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClF3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.